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Compound of Interest

Compound Name:
(6R)-8-Chloro-6-hydroxyoctanoic

acid

CAS No.: 188412-11-5

Cat. No.: B12577002

Get Quote

Executive Summary & Immediate Classification
Do not dispose of this compound down the drain. (6R)-8-Chloro-6-hydroxyoctanoic acid is

classified as a Halogenated Organic Acid. Its disposal requires strict segregation from non-

halogenated solvents and inorganic acids to prevent the formation of toxic byproducts (e.g.,

dioxins during improper incineration) and uncontrolled exothermic reactions.

Primary Waste Stream: Halogenated Organic Solid/Liquid (depending on

purity/temperature).

RCRA Status: Characteristic Waste (Corrosivity D002 if pH < 2; Toxicity characteristic

depending on co-contaminants).

Disposal Method: High-temperature incineration with acid gas scrubbing.

Hazard Characterization & Physical Properties
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Understanding the physicochemical nature of the analyte is the first step in safe disposal. This

compound combines the corrosivity of a carboxylic acid with the environmental persistence of

an alkyl chloride.

Table 1: Physicochemical & Hazard Profile
Property Specification Operational Implication

CAS Number 90435-60-2
Use for waste manifesting and

inventory tracking.

Physical State Low-melting Solid / Viscous Oil

Melting point ~51–53°C. May

exist as a supercooled liquid or

oil in crude mixtures.

Functional Groups

-COOH (Carboxylic Acid)-Cl

(Alkyl Chloride)-OH

(Secondary Alcohol)

Acidity: Can react with bases

and active metals.Reactivity:

Alkyl chloride is susceptible to

nucleophilic attack (e.g., by

azides or sulfides).

GHS Hazards

WarningH315 (Skin Irrit.),

H319 (Eye Irrit.)H335 (Resp.[1]

Irrit.)

Requires nitrile gloves, safety

goggles, and fume hood

handling.[2]

Incompatibilities
Strong oxidizers, strong bases,

alkali metals.

NEVER mix with cyanide or

sulfide wastes (risk of

HCN/H2S generation).

Waste Segregation & Management Workflow
The following decision tree illustrates the logic for segregating this specific intermediate.
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Critical Logic: Why Stream B?

Waste Generation:
(6R)-8-Chloro-6-hydroxyoctanoic Acid

Determine Physical State
(Pure vs. Solution)

Solid / Viscous Oil
(Neat Substance)

Neat/Precipitate Dissolved in Solvent

In Solution

Stream A: Halogenated Solids
(Container: Wide-mouth HDPE)

Pack in double-lined bag or jar

Identify Solvent Type

Stream B: Halogenated Solvents
(Container: Glass/HDPE Carboy)

Any Solvent (Halogenated or Non-Halogenated)

Even if dissolved in non-halogenated solvent (e.g., Ethanol),
the presence of the Cl- atom in the solute

classifies the ENTIRE mixture as Halogenated Waste.

Final Disposal:
High-Temp Incineration

(>1100°C with Scrubber)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note: The presence of the chlorine atom dictates the

"Halogenated" classification regardless of the solvent used.

Detailed Disposal Procedures
A. Pre-Disposal Stabilization
Unlike inorganic acids, do not neutralize this organic acid in the laboratory. Neutralization

generates heat and salts that complicate the incineration process.
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Action: Collect the material in its acidic form.

Exception: If the material contains residual thionyl chloride or sulfonyl chlorides (common in

its synthesis), quench carefully with cold bicarbonate solution before placing in the waste

container to prevent pressure buildup.

B. Container Selection & Labeling[3][4][5]
Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Liquid Waste: Use an amber glass bottle or HDPE carboy. Avoid metal containers (corrosion

risk).

Labeling: The label must explicitly state:

DANGER: HALOGENATED ORGANIC ACID Contains: (6R)-8-Chloro-6-hydroxyoctanoic

acid Hazards: Corrosive, Irritant DO NOT MIX WITH OXIDIZERS

C. Storage Limits
Store in a secondary containment tray to capture leaks.[3]

Time Limit: Do not accumulate for more than 90 days (standard satellite accumulation area

limit).

Volume Limit: Typically <55 gallons, but for high-value intermediates, smaller volumes (1–4

L) are standard.

Emergency Spill Response Protocol
If a spill occurs, the response depends on the physical state (solid vs. oil).
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Scenario 1: Solid Spill (Powder/Crystals)
PPE: Wear nitrile gloves, lab coat, and N95 dust mask (if fine powder).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Scoop material into a disposable container.

Decontamination: Wipe the surface with a dilute sodium bicarbonate solution (5%) to

neutralize acidic residues, followed by water.

Scenario 2: Liquid/Oil Spill
Ventilation: Immediately open fume hoods or increase ventilation.

Absorbent: Use a non-combustible absorbent (vermiculite or clay-based kitty litter). Do not

use paper towels initially if the acid is concentrated.

Neutralization (Surface only): Once the bulk oil is removed, apply sodium carbonate powder

to the surface until bubbling ceases.

Disposal: Collect all absorbent materials into the "Halogenated Solid Waste" stream.

Regulatory & Scientific Context (The "Why")
Why Incineration?
Halogenated compounds like (6R)-8-Chloro-6-hydroxyoctanoic acid cannot be treated in

standard wastewater plants or used as fuel blending (cement kilns) without specific controls.

Mechanism: When burned at low temperatures, chlorinated organics can form dioxins and

furans.

Requirement: They must be sent to specialized hazardous waste incinerators operating at

>1000°C with rapid quench cooling and alkaline scrubbers to neutralize the hydrogen

chloride (HCl) gas produced [1].

Synthesis Impurities
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In the context of R-alpha-lipoic acid synthesis, this intermediate is often associated with toluene

(solvent) or sulfur residues [2].

Warning: If sulfur residues are present, acidification (which this compound provides) can

release toxic H2S gas. Ensure the waste stream is free of sulfides before mixing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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